Cas no 2228509-85-9 (3-(2,5-difluorophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(2,5-difluorophenyl)-2-methoxypropanoic acid
• CAS No: 2228509-85-9
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6050914
• PubChem ID: 165975135
• Update Time: 2025-11-05

3-(2,5-difluorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluorophenyl)-2-methoxypropanoic acid
• 2228509-85-9
• EN300-1753296

• Inchi： 1S/C10H10F2O3/c1-15-9(10(13)14)5-6-4-7(11)2-3-8(6)12/h2-4,9H,5H2,1H3,(H,13,14)
• InChI Key： HXJQRAUDARCESQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CC(C(=O)O)OC)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2,5-difluorophenyl)-2-methoxypropanoic acid

3-(2,5-Difluorophenyl)-2-methoxypropanoic Acid: A Comprehensive Overview

The compound 3-(2,5-difluorophenyl)-2-methoxypropanoic acid, with the CAS number NO. 2228509-85-9, is a structurally unique organic molecule that has garnered significant attention in recent scientific research. This compound belongs to the class of propanoic acids, featuring a substituted phenyl group and a methoxy substituent. Its chemical structure is characterized by a central propanoic acid backbone, with a 2-methoxy group and a 3-(2,5-difluorophenyl) substituent. This combination of functional groups imparts unique chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 3-(2,5-difluorophenyl)-2-methoxypropanoic acid in various fields, including pharmacology and material science. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting specific biological pathways. The presence of fluorine atoms in the phenyl ring enhances the molecule's stability and bioavailability, making it an attractive candidate for drug design.

In terms of synthesis, 3-(2,5-difluorophenyl)-2-methoxypropanoic acid can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the principles of green chemistry. These methods not only improve yield but also reduce waste, making them more sustainable for large-scale production.

The pharmacological activity of 3-(2,5-difluorophenyl)-2-methoxypropanoic acid has been extensively studied. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it may inhibit key enzymes involved in inflammatory responses. Additionally, its ability to modulate cellular signaling pathways suggests applications in oncology and neurodegenerative diseases.

In conclusion, 3-(2,5-difluorophenyl)-2-methoxypropanoic acid represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable biological properties make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing scientific knowledge and practical applications.